N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide

• IUPAC Name: N-[1-(2,2-dimethylpropyl)-5-oxopyrrolidin-3-yl]-3-fluorobenzamide
• InChI: InChI=1S/C16H21FN2O2/c1-16(2,3)10-19-9-13(8-14(19)20)18-15(21)11-5-4-6-12(17)7-11/h4-7,13H,8-10H2,1-3H3,(H,18,21)
• InChI Key: UQNURHKCPBHUNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CC(CC1=O)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as nicotinic acetylcholine receptor agonists.

Mechanism of Action

N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide acts as an agonist at nicotinic acetylcholine receptors, specifically the α7 subtype. This receptor is involved in a variety of processes, including cognitive function, inflammation, and pain perception. Activation of this receptor by N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been shown to improve cognitive function, reduce inflammation, and reduce pain perception.
Biochemical and Physiological Effects:
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of acetylcholine, a neurotransmitter involved in cognitive function, and to reduce the release of pro-inflammatory cytokines, which are involved in inflammation. Additionally, N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been found to reduce pain perception through its effects on the α7 nicotinic acetylcholine receptor.

Advantages and Limitations for Lab Experiments

N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the α7 nicotinic acetylcholine receptor. Additionally, it has been shown to have a variety of effects on cognitive function, inflammation, and pain perception, making it a versatile compound for studying these processes. However, N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide also has limitations for lab experiments. It is a relatively expensive compound, which may limit its use in some studies. Additionally, its effects may be confounded by its potential interactions with other receptors or neurotransmitters.

Future Directions

There are several future directions for research on N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide. One potential area of research is its potential therapeutic applications in Alzheimer's disease. N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to determine its potential as a treatment for this condition. Additionally, N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide may have potential applications in pain management, particularly for chronic pain conditions. Further research is needed to determine its efficacy and safety for this use. Finally, N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide may have potential applications in the treatment of inflammation-related conditions, such as rheumatoid arthritis. Further research is needed to determine its potential in this area.

Synthesis Methods

N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide is synthesized through a multistep process involving the reaction of 2,2-dimethylpropanal with ethyl acetoacetate to form 1-(2,2-dimethylpropyl)-3-oxo-1,2,3,6-tetrahydropyridine. This intermediate is then reacted with 3-fluorobenzoyl chloride to form N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide.

Scientific Research Applications

N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been studied for its potential therapeutic applications in a variety of conditions, including Alzheimer's disease, schizophrenia, and pain management. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to reduce symptoms of schizophrenia in humans. Additionally, N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-fluorobenzamide has been found to have analgesic properties, making it a potential candidate for pain management.